N1-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)oxalamide

• IUPAC Name: N'-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]oxamide
• InChI: InChI=1S/C14H17N3O2S/c1-17(2)11(7-16-14(19)13(15)18)10-8-20-12-6-4-3-5-9(10)12/h3-6,8,11H,7H2,1-2H3,(H2,15,18)(H,16,19)
• InChI Key: QCMWGWGONNSUMM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)N)C1=CSC2=CC=CC=C21
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

N1-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)oxalamide, also known as BTOX, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields of research. BTOX is a member of the oxalamide family and is a derivative of benzo[b]thiophene, a heterocyclic aromatic compound.

Scientific Research Applications

Structural Analysis and Crystallography

The compound's structural characteristics have been explored through X-ray diffraction studies, revealing detailed insights into its crystalline structure. For example, one study synthesized a structurally related compound, 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide:N,N-dimethylformamide (1:1), and analyzed its crystal structure, providing valuable data for understanding molecular interactions and stability (Sharma et al., 2016). Similarly, another study focused on the crystal structure of a complex molecule involving thiophene and dimethylformamide, which contributes to the understanding of molecular assembly and hydrogen bonding patterns (Kumar et al., 2016).

Novel Insecticidal Activity

Research on flubendiamide, a molecule with structural elements common to N1-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)oxalamide, reveals a novel class of insecticides with a unique mode of action and high efficacy against lepidopterous pests. This highlights the potential for developing new insect control agents based on similar structural frameworks (Tohnishi et al., 2005).

Rhenium and Technetium Complexes

The synthesis and characterization of rhenium and technetium complexes with N-[(N'',N''-dialkylamino)(thiocarbonyl)]-N'-substituted benzamidine ligands provide insights into the coordination chemistry of these metals. Such studies open up possibilities for the development of novel complexes with potential applications in medical imaging and therapy (Huy et al., 2008).

Chemical Synthesis and Molecular Diversity

A study on 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a precursor for various alkylation and ring closure reactions demonstrates the versatility of this compound in generating a diverse library of molecules. This highlights the compound's utility in synthetic organic chemistry for creating structurally varied and potentially bioactive compounds (Roman, 2013).

Molecular Recognition

The synthesis and characterization of 1,3-Di-{N-[bis(dimethylamino)methane]}benzyl-diamide and its ability to selectively recognize nucleotides in aqueous solution underscore the potential for designing molecular recognition systems based on the structural motifs present in N1-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)oxalamide. Such systems could have applications in biosensing and molecular diagnostics (Gao et al., 2003).